1247503-83-8 Price
This page is the exclusive Price page for 1247503-83-8.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone
C12H17NO2S
239.33388209343
MFCD16164410
2090849
2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Chemenu | CM180833-1g | chemenu | 95% | 1g | $643 | 05 Aug. 2021 | |
| Fluorochem | 088877-500mg | fluorochem | 95+% | 500mg | £442.00 | 01 Mar. 2022 | |
| Chemenu | CM180833-1g | chemenu | 95% | 1g | $608 | 19 Jan. 2023 | |
| Alichem | A129006903-1g | alichem | 95% | 1g | $587.24 | 03 Sep. 2023 | |
| Ambeed | A874464-1g | ambeed | 95+% | 1g | $548.0 | 25 Apr. 2024 | |
| eNovation Chemicals LLC | Y0987895-5g | enovation | 95% | 5g | $1750 | 02 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1763679-1g | le yan | 98% | 1g | ¥5370.00 | 09 Aug. 2024 | |
| eNovation Chemicals LLC | Y0987895-5g | enovation | 95% | 5g | $1750 | 18 Feb. 2025 | |
| eNovation Chemicals LLC | Y0987895-5g | enovation | 95% | 5g | $1750 | 19 Feb. 2025 |
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Essenoi Fine Chemical Co., Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shanghai Pearlk Chemicals Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hunan Well Medicine Synthesis Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises